Cas no 1381952-85-7 (2-Fluoro-3-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)cinnamic acid
• CAS No: 1381952-85-7
• MF: C₁₀H₆F₄O₃
• MW: 250.146457195282
• MDL: MFCD22375107
• CID: 1030205
• PubChem ID: 71607436
• Update Time: 2025-04-20

2-Fluoro-3-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-3-(trifluoromethoxy)phenyl)acrylic acid
• 2-Fluoro-3-(trifluoromethoxy)cinnamic acid
• 3-[2-fluoro-3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• (E)-3-[2-fluoro-3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• MFCD22375107
• 3-(2-Fluoro-3-(trifluoromethoxy)phenyl)acrylicacid
• 1381952-85-7
• AM90048
• CS-0212776
• 2-Propenoic acid, 3-[2-fluoro-3-(trifluoromethoxy)phenyl]-
• (2E)-3-[2-FLUORO-3-(TRIFLUOROMETHOXY)PHENYL]PROP-2-ENOIC ACID
• BS-21373

• MDL： MFCD22375107
• Inchi： 1S/C10H6F4O3/c11-9-6(4-5-8(15)16)2-1-3-7(9)17-10(12,13)14/h1-5H,(H,15,16)/b5-4+
• InChI Key： DECZRPAXCLEWDV-SNAWJCMRSA-N
• SMILES： FC1C(=CC=CC=1/C=C/C(=O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 250.02500
• Monoisotopic Mass: 250.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.82210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives